Cas no 511279-68-8 (2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid)

• Product Name: 2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid
• CAS No: 511279-68-8
• MF: C₁₄H₁₀Cl₂N₂O₃S
• MW: 357.211800098419
• CID: 5416936
• Update Time: 2025-06-29

2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-[[2-[(2,4-dichlorophenyl)amino]-2-oxoethyl]thio]-
• 2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid

• Inchi： 1S/C14H10Cl2N2O3S/c15-8-3-4-11(10(16)6-8)18-12(19)7-22-13-9(14(20)21)2-1-5-17-13/h1-6H,7H2,(H,18,19)(H,20,21)
• InChI Key： XNOHWFDUUBYESO-UHFFFAOYSA-N
• SMILES： C1(SCC(NC2=CC=C(Cl)C=C2Cl)=O)=NC=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid

Introduction to 2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid (CAS No. 511279-68-8)

2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid, with the CAS number 511279-68-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a sulfanyl group, and a carbamoyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid is C₁₆H₁₁Cl₂N₂O₃S, and its molecular weight is approximately 376.27 g/mol. The compound's structure includes a pyridine ring, which is a common motif in many biologically active molecules due to its aromaticity and the ability to form hydrogen bonds. The presence of the sulfanyl group (S) and the carbamoyl group (CONH) adds further complexity and reactivity to the molecule.

In recent years, 2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid has been studied for its potential as a lead compound in drug discovery. Research has focused on its anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid has also demonstrated potent antimicrobial activity against various bacterial strains. In vitro studies have shown that it can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics. This is particularly important in light of the growing global concern over antibiotic resistance.

In the realm of cancer research, 2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid has shown promise as an anticancer agent. Studies have indicated that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt signaling pathway, which is often dysregulated in various types of cancer. This suggests that it could be developed into a novel therapeutic agent for cancer treatment.

The synthesis of 2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 3-chloropyridine with an appropriate sulfide followed by carboxylation and carbamoylation steps. The choice of reagents and solvents plays a crucial role in optimizing the synthesis process.

In addition to its biological activities, the physicochemical properties of 2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid are also important considerations for its potential applications. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in various solvents is an important factor for formulation development and delivery methods.

To further explore the potential applications of 2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid, ongoing research is focusing on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical studies. These studies are essential for advancing the compound from the laboratory bench to clinical trials and ultimately to market approval.

In conclusion, 2-({(2,4-dichlorophenyl)carbamoylmethyl}sulfanyl)pyridine-3-carboxylic acid (CAS No. 511279-68-8) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.